Cas no 1785021-53-5 (1,1-dioxo-1lambda6-benzothiophene-7-sulfonyl chloride)

• Product Name: 1,1-dioxo-1lambda6-benzothiophene-7-sulfonyl chloride
• CAS No: 1785021-53-5
• MF: C₈H₅ClO₄S₂
• MW: 264.705899000168
• CID: 5846215
• PubChem ID: 84711267
• Update Time: 2025-07-17

1,1-dioxo-1lambda6-benzothiophene-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,1-dioxo-1lambda6-benzothiophene-7-sulfonyl chloride
• EN300-1273578
• 1785021-53-5

• Inchi： 1S/C8H5ClO4S2/c9-15(12,13)7-3-1-2-6-4-5-14(10,11)8(6)7/h1-5H
• InChI Key： XTAOQWQCPMXEQW-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC2C=CS(C=21)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 263.9317787g/mol
• Monoisotopic Mass: 263.9317787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85Ų

Additional information on 1,1-dioxo-1lambda6-benzothiophene-7-sulfonyl chloride

Introduction to 1,1-dioxo-1lambda6-benzothiophene-7-sulfonyl chloride (CAS No. 1785021-53-5)

The compound 1,1-dioxo-1lambda6-benzothiophene-7-sulfonyl chloride, identified by the CAS number 1785021-53-5, represents a significant advancement in the field of organic synthesis and pharmaceutical chemistry. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a dioxo group and a sulfonyl chloride moiety makes it a versatile intermediate for the synthesis of biologically active molecules.

Recent research has highlighted the compound's utility as a building block in the development of novel therapeutic agents. Its benzothiophene core, a well-known pharmacophore in drug discovery, is often associated with enhanced binding affinity and metabolic stability. The sulfonyl chloride functionality further extends its synthetic value, enabling facile introduction of sulfonamide derivatives—key motifs in many modern drugs. Studies have demonstrated its role in constructing complex scaffolds that mimic natural products with promising pharmacological profiles.

In the realm of medicinal chemistry, 1,1-dioxo-1lambda6-benzothiophene-7-sulfonyl chloride has been explored for its potential in targeting various disease pathways. For instance, modifications of this scaffold have shown inhibitory activity against enzymes implicated in inflammatory responses and cancer progression. The dioxo group, characterized by its electron-withdrawing nature, can fine-tune the electronic properties of the molecule, influencing its interactions with biological targets. This feature has been leveraged to design analogs with improved selectivity and reduced toxicity.

The sulfonyl chloride portion of the molecule serves as a reactive handle for further functionalization through nucleophilic substitution reactions. This reactivity has been exploited to attach various substituents, including amines and alcohols, which are common in drug molecules. Such modifications have led to the synthesis of libraries of compounds for high-throughput screening, accelerating the discovery process. The compound's compatibility with modern synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, further underscores its importance as a synthetic intermediate.

Advances in computational chemistry have also contributed to the optimization of derivatives based on 1,1-dioxo-1lambda6-benzothiophene-7-sulfonyl chloride. Molecular modeling studies have provided insights into how structural variations affect binding affinity and pharmacokinetic properties. These predictions have guided experimental efforts toward more potent and selective candidates. Additionally, green chemistry principles have been integrated into synthetic routes involving this compound, emphasizing sustainability and reducing hazardous waste generation.

The pharmaceutical industry has shown particular interest in benzothiophene derivatives due to their broad spectrum of biological activities. 1,1-dioxo-1lambda6-benzothiophene-7-sulfonyl chloride exemplifies how functionalizing this core structure can yield compounds with therapeutic potential across multiple domains. Researchers are currently investigating its derivatives for applications in neurodegenerative diseases, where sulfonamide-based inhibitors have shown promise. Furthermore, its role in developing antiviral agents has not been overlooked, given the increasing need for innovative strategies against emerging pathogens.

Industrial-scale production of 1,1-dioxo-1lambda6-benzothiophene-7-sulfonyl chloride has been refined to meet growing demand from academic and pharmaceutical sectors. Process optimization efforts have focused on improving yield and purity while minimizing environmental impact. Collaborative initiatives between synthetic chemists and process engineers have resulted in scalable methodologies that maintain high standards of quality control. These advancements ensure that researchers worldwide can access reliable supplies of this valuable intermediate for their studies.

The future prospects for 1,1-dioxo-1lambda6-benzothiophene-7-sulfonyl chloride are promising, with ongoing research exploring new synthetic pathways and applications. Innovations in biocatalysis and flow chemistry may further enhance its accessibility and utility. As drug discovery continues to evolve toward more personalized medicine approaches, compounds like this one will remain indispensable tools for chemists striving to develop innovative therapeutics.